3-methyl-2-(1H-pyrrol-1-yl)butanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-methyl-2-(1H-pyrrol-1-yl)butanoic acid” is a chemical compound with the molecular formula C9H13NO2 and a molecular weight of 167.21 .
Synthesis Analysis
The synthesis of this compound involves the use of acetic acid in water and 1,2-dichloro-ethane at 80 ℃ for 0.75h in an inert atmosphere using the Schlenk technique .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code: 1S/C9H13NO2/c1-7(2)8(9(11)12)10-5-3-4-6-10/h3-8H,1-2H3,(H,11,12) and the InChI key is HAWLRFHCZBAAQG-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a melting point of 59-61°C . The compound is a powder at room temperature .Scientific Research Applications
Novel Pyrrole Alkaloids and Their Potential
One study identified new pyrrole alkaloids from the fruiting bodies of Leccinum extremiorientale, contributing to the understanding of the chemical diversity and potential biological activities of compounds in mushrooms. These alkaloids, including variants structurally related to "3-methyl-2-(1H-pyrrol-1-yl)butanoic acid," could offer insights into new natural products with therapeutic applications (Yang et al., 2015).
Structural and Crystallographic Analysis
Another research focused on the crystal structure of compounds related to "this compound," providing detailed insights into their molecular configuration, which is crucial for understanding their chemical properties and potential applications in drug design (Liu et al., 2009).
Development of Therapeutic Agents
Research on diastereoselective synthesis of non-peptidic αvβ6 integrin antagonists, including structures akin to "this compound," highlights the compound's role in developing new therapies for idiopathic pulmonary fibrosis, demonstrating the significant therapeutic potential of such compounds (Anderson et al., 2016).
Pyrrole Derivatives as Chemical Intermediates
The synthesis of 1,3-diaryl-pyrrolo[1,2-a]quinoxalines from compounds similar to "this compound" showcases the role of pyrrole derivatives as intermediates in producing complex heterocyclic compounds, which could have various applications in medicinal chemistry and drug development (Potikha & Kovtunenko, 2009).
Safety and Hazards
The compound is classified under GHS07 and has the signal word “Warning”. The hazard statements include H302, H315, H319, and H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Properties
IUPAC Name |
3-methyl-2-pyrrol-1-ylbutanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO2/c1-7(2)8(9(11)12)10-5-3-4-6-10/h3-8H,1-2H3,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAWLRFHCZBAAQG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(=O)O)N1C=CC=C1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.